Cas no 915403-64-4 (2-hydroxy-4H-pyrazino1,2-apyrimidin-4-one)

• Product Name: 2-hydroxy-4H-pyrazino1,2-apyrimidin-4-one
• CAS No: 915403-64-4
• MF: C₇H₅N₃O₂
• MW: 163.133500814438
• CID: 5240206
• Update Time: 2025-06-13

2-hydroxy-4H-pyrazino1,2-apyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrazino[1,2-a]pyrimidin-4-one, 2-hydroxy-
• 2-hydroxy-4H-pyrazino1,2-apyrimidin-4-one

• Inchi： 1S/C7H5N3O2/c11-6-3-7(12)10-2-1-8-4-5(10)9-6/h1-4,11H
• InChI Key： VAWBJTAIOAZDJZ-UHFFFAOYSA-N
• SMILES： C12C=NC=CN1C(=O)C=C(O)N=2

Additional information on 2-hydroxy-4H-pyrazino1,2-apyrimidin-4-one

Professional Introduction to Compound with CAS No. 915403-64-4 and Product Name: 2-hydroxy-4H-pyrazino1,2-apyrimidin-4-one

The compound identified by the CAS number 915403-64-4 and the product name 2-hydroxy-4H-pyrazino1,2-apyrimidin-4-one represents a significant area of interest in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a fused pyrazino[1,2-a]pyrimidinone core, has garnered attention due to its unique structural properties and potential biological activities. The synthesis and characterization of such molecules are pivotal in the development of novel therapeutic agents, particularly in addressing unmet medical needs.

In recent years, the exploration of nitrogen-containing heterocycles has been a cornerstone in medicinal chemistry, with compounds like 2-hydroxy-4H-pyrazino1,2-apyrimidin-4-one exhibiting promising pharmacological profiles. The pyrazino[1,2-a]pyrimidinone scaffold is known for its versatility in drug design, offering multiple sites for functionalization that can modulate biological interactions. This compound's structure suggests potential interactions with various biological targets, making it a valuable candidate for further investigation.

One of the most compelling aspects of 2-hydroxy-4H-pyrazino1,2-apyrimidin-4-one is its potential role in modulating enzyme activity. Enzymes are critical mediators of numerous cellular processes, and inhibiting or activating specific enzymes can lead to therapeutic benefits. The compound's ability to interact with enzyme active sites or allosteric sites could provide a foundation for developing drugs that target metabolic pathways or signal transduction cascades. For instance, studies have shown that related pyrazino[1,2-a]pyrimidinones can influence kinases and phosphodiesterases, which are implicated in various diseases.

Another area of interest is the compound's potential as an antiviral or anticancer agent. The pyrazino[1,2-a]pyrimidinone core is structurally similar to certain nucleoside analogs that have been successfully used in clinical settings. By leveraging this similarity, researchers aim to develop derivatives of 2-hydroxy-4H-pyrazino1,2-apyrimidin-4-one that can inhibit viral replication or induce apoptosis in cancer cells. Preliminary studies have hinted at its efficacy in preclinical models, although further research is needed to fully elucidate its mechanisms of action.

The synthesis of 2-hydroxy-4H-pyrazino1,2-apyrimidin-4-one presents both challenges and opportunities. The construction of the fused heterocyclic system requires careful consideration of reaction conditions and reagent selection to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions or organometallic chemistry, have been employed to streamline the process. These techniques not only improve efficiency but also allow for greater functional group diversity, enabling the creation of libraries of derivatives for screening.

In terms of biological evaluation, 2-hydroxy-4H-pyrazino1,2-apyrimidin-4-one has been subjected to various assays to assess its pharmacological properties. These include assays for enzyme inhibition, cell-based assays for cytotoxicity and anti-proliferative effects, as well as interaction studies with biological targets using computational modeling techniques. Such studies provide crucial insights into the compound's potential therapeutic applications and help guide further optimization efforts.

The development of novel drug candidates is a multi-step process that involves not only chemical synthesis but also pharmacokinetic studies to understand how the compound behaves within an organism. Metabolic stability, bioavailability, and distribution are key factors that determine whether a drug can progress to clinical trials. For 2-hydroxy-4H-pyrazino1,2-apyrimidin-4-one, researchers are exploring strategies to enhance its pharmacokinetic profile through structural modifications.

Recent advancements in biotechnology have also opened new avenues for studying compounds like 2-hydroxy-4H-pyrazino1,2-apyrimidin-4-one. High-throughput screening (HTS) technologies allow for rapid testing of large libraries of compounds against multiple targets simultaneously. Additionally, CRISPR-Cas9 gene editing technology enables researchers to create cell lines with specific genetic modifications, providing more relevant models for assessing drug efficacy and toxicity.

The future prospects for 915403-64-4 and its derivatives are promising. As our understanding of disease mechanisms grows more sophisticated, so does our ability to design molecules that precisely target pathological processes. The integration of artificial intelligence (AI) into drug discovery has further accelerated this process by predicting molecular properties and optimizing structures before experimental validation.

In conclusion, 915403-64-4 represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and potential biological activities make it a compelling candidate for further investigation. As research continues to uncover new therapeutic applications for nitrogen-containing heterocycles like 2-hydroxy-4H-pyrazino1,2-apyrimidin-4-one, it is likely that this compound will play an important role in the development of next-generation therapeutics.